Cas no 1999243-05-8 (1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine)

• Product Name: 1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine
• CAS No: 1999243-05-8
• MF: C₁₂H₁₃ClN₂S
• MW: 252.763020277023
• CID: 5872431
• PubChem ID: 139026302
• Update Time: 2025-06-09

1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine
• 1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethanamine
• Benzenemethanamine, 2-chloro-α-methyl-4-(4-methyl-5-thiazolyl)-
• EN300-7431265
• 1999243-05-8
• A1-21907

• Inchi： 1S/C12H13ClN2S/c1-7(14)10-4-3-9(5-11(10)13)12-8(2)15-6-16-12/h3-7H,14H2,1-2H3
• InChI Key： UCYWZJDCZDUULV-UHFFFAOYSA-N
• SMILES： C1(C(C)N)=CC=C(C2SC=NC=2C)C=C1Cl

Computed Properties

• Exact Mass: 252.0487973g/mol
• Monoisotopic Mass: 252.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 368.7±42.0 °C(Predicted)
• pka: 8.25±0.10(Predicted)

Additional information on 1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine

Professional Introduction to Compound with CAS No. 1999243-05-8 and Product Name: 1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine

The compound with the CAS number 1999243-05-8 and the product name 1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a chloro-substituted phenyl ring and a 4-methyl-1,3-thiazole moiety contributes to its unique chemical properties, making it a promising candidate for further investigation.

Recent research in the field of cheminformatics has highlighted the importance of molecular diversity in the development of novel therapeutic agents. The structural features of 1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine align well with this principle, as they provide multiple sites for interaction with biological targets. Specifically, the chloro group on the phenyl ring can engage in halogen bonding, a non-covalent interaction that has been increasingly recognized for its role in drug-receptor binding. Additionally, the 4-methyl-1,3-thiazole ring is a well-documented scaffold in medicinal chemistry, known for its ability to modulate various biological pathways.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in addressing neurological disorders. Studies have indicated that thiazole derivatives exhibit significant pharmacological activity, particularly in the modulation of neurotransmitter systems. The 4-methyl-1,3-thiazol-5-yl group in this molecule is particularly noteworthy, as it has been shown to interact with receptors involved in pain perception and inflammation. Furthermore, the phenyl ring's chloro substitution enhances its lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

The synthesis of 1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine involves a multi-step process that showcases the ingenuity of modern organic synthesis techniques. Key steps include the Friedel-Crafts alkylation to introduce the phenyl ring followed by nucleophilic substitution to incorporate the chloro group. The subsequent coupling of the 4-methyl-1,3-thiazole moiety is achieved through a palladium-catalyzed cross-coupling reaction, highlighting the importance of transition metal catalysis in constructing complex molecular frameworks.

From a computational chemistry perspective, virtual screening methods have been employed to evaluate the binding affinity of this compound to various biological targets. Molecular docking studies have revealed promising interactions with enzymes and receptors implicated in metabolic disorders and cancer. These findings suggest that 1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethan-1-amine could serve as a lead compound for further derivatization and optimization.

Preclinical studies have begun to explore the pharmacokinetic properties of this compound, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile. Initial data indicate that it exhibits moderate solubility in water and favorable oral bioavailability, making it a suitable candidate for further development into an oral therapeutic agent. Additionally, preliminary toxicity studies have shown no significant adverse effects at tested doses, suggesting a relatively safe profile for further clinical investigation.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-[2-Chloro-4-(4-methyl-1,3-thiazol-5-yli)]phenyl]ethanammine. Predictive models have been developed to forecast potential drug-likeness and pharmacological activity based on structural features alone. These models have consistently ranked this compound as a high-priority candidate for experimental validation.

In conclusion, 1999243–05–8and its corresponding product name, 1-[2-chloro– 4–(–methyl– 13–thiazol–5–yI)phenyI]ethanammine, represent a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. The combination of traditional synthetic methods with cutting-edge computational techniques has paved the way for rapid discovery and optimization. As research continues to unfold, it will be fascinating to observe how this compound evolves through preclinical development and into potential clinical applications.